2-Hydroxy-5-(4-methylphenyl)pyridine

• IUPAC Name: 5-(4-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NO/c1-9-2-4-10(5-3-9)11-6-7-12(14)13-8-11/h2-8H,1H3,(H,13,14)
• InChI Key: YGIRFQGKPCSCRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CNC(=O)C=C2
• Molecular Formula: C12H11NO
• DSSTOX Substance ID: DTXSID40604829
• Molecular Weight: 185.22 g/mol
• CAS RN: 1111115-93-5

Description

“2-Hydroxy-5-(4-methylphenyl)pyridine” is a chemical compound that may be used as a pharmaceutical intermediate. It is a clear yellow to gold liquid.

Synthesis Analysis

An efficient and general protocol for the synthesis of functionalized 2,4,6-triaryl pyridines and pyrimidines was developed from commercially available aromatic ketones, aldehydes, and hexamethyldisilazane (HMDS) as a nitrogen source under microwave irradiation.

Molecular Structure Analysis

The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

Reactions at the benzylic position can be resonance stabilized, while on any other carbon on the alkyl group can’t. This is a free radical reaction. NBS stands for N-bromosuccinimide. In the initiating step, the NBS loses the N-bromo atom, leaving behind a succinimidyl radical (S·): NBS → S· + ·Br.

Physical And Chemical Properties Analysis

“2-Hydroxy-5-(4-methylphenyl)pyridine” is a clear yellow to gold liquid. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-Hydroxy-5-(4-methylphenyl)pyridine, focusing on six unique applications:

Pharmaceutical Development

2-Hydroxy-5-(4-methylphenyl)pyridine: has shown potential in pharmaceutical development, particularly in the synthesis of new therapeutic agents. Its unique structure allows it to act as a scaffold for the development of drugs targeting various diseases. .

Antileishmanial and Antimalarial Agents

This compound has been investigated for its potential as an antileishmanial and antimalarial agent. . These findings suggest that it could be a valuable lead compound for developing new treatments for these neglected tropical diseases.

Catalysis in Organic Synthesis

In organic chemistry, 2-Hydroxy-5-(4-methylphenyl)pyridine is used as a ligand in catalytic processes. Its ability to coordinate with metal ions makes it useful in various catalytic reactions, including cross-coupling reactions and hydrogenation processes. .

Material Science

The compound is also explored in material science for its potential in creating novel materials with specific properties. For instance, it can be used in the synthesis of polymers and nanomaterials with unique electronic, optical, or mechanical properties. .

Analytical Chemistry

In analytical chemistry, 2-Hydroxy-5-(4-methylphenyl)pyridine is employed as a reagent for detecting and quantifying various analytes. Its chemical properties allow it to form complexes with metal ions, which can be measured using spectroscopic techniques. .

Biological Research

The compound is used in biological research to study enzyme mechanisms and protein-ligand interactions. Its ability to interact with biological macromolecules makes it a useful tool for probing the structure and function of enzymes and receptors. .

Mechanism of Action

Target of Action

It’s worth noting that pyrazole-bearing compounds, which are structurally similar, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

A molecular simulation study was performed on a similar compound, which showed a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy . This suggests that the compound may interact with its targets in a similar manner.

Biochemical Pathways

Given the potential antileishmanial and antimalarial activities of similar compounds, it can be inferred that the compound may interfere with the biochemical pathways of these parasites .

Result of Action

Similar compounds have shown potent antileishmanial and antimalarial activities, suggesting that 2-hydroxy-5-(4-methylphenyl)pyridine may have similar effects .

Safety and Hazards

The safety data sheet for “2-Hydroxy-5-methylpyridine” suggests avoiding contact with skin and eyes, not breathing dust, and not ingesting the substance. If swallowed, immediate medical assistance should be sought. It should be stored in a dry, cool, and well-ventilated place.

Future Directions

An efficient and general protocol for the synthesis of functionalized 2,4,6-triaryl pyridines and pyrimidines was developed. This could guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.